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Compound of Interest

Compound Name: Bradykinin acetate

Cat. No.: B612376 Get Quote

Application Note

Audience: Researchers, scientists, and drug development professionals.

Introduction
Bradykinin is a potent vasoactive nonapeptide involved in a variety of physiological and

pathophysiological processes, including inflammation, pain perception, vasodilation, and

smooth muscle contraction.[1][2][3] It exerts its effects through the activation of two specific G-

protein coupled receptors, the B1 and B2 receptors.[4][5] Accurate and reproducible

experimental results rely on the correct preparation and storage of bradykinin acetate stock

solutions. This document provides detailed protocols for the preparation, storage, and handling

of bradykinin acetate solutions for use in research applications.

Bradykinin Acetate Properties
Bradykinin acetate is typically supplied as a white, solid powder.[6][7][8] It is important to

handle the solid form and its solutions with care, using appropriate personal protective

equipment, as it should be considered hazardous until further information is available.[6][9]

Table 1: Quantitative Data for Bradykinin Acetate
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Property Value Source

Molecular Weight 1060.21 g/mol (free base)

Purity ≥98% (HPLC) [6]

Storage (Solid) -20°C, desiccated [6]

Stability (Solid) ≥ 4 years at -20°C [6]

Solubility in DMSO ≥113 mg/mL [1]

~12 mg/mL [6]

100 mg/mL (94.32 mM)

Solubility in Ethanol ≥113.5 mg/mL [1]

~10 mg/mL [6]

Solubility in Dimethyl

Formamide
~5 mg/mL [6]

Solubility in Water ≥226.6 mg/mL [1]

Up to 1 mg/mL [2]

Solubility in PBS (pH 7.2) ~2 mg/mL [6]

Solubility in 0.1 M Acetic Acid 25 mg/mL [10]

Experimental Protocols
Preparation of a 10 mM Bradykinin Acetate Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for serial dilutions in various assays.

Materials:

Bradykinin Acetate (solid powder)
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Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes

Calibrated pipettes and sterile tips

Procedure:

Equilibrate Reagents: Allow the vial of bradykinin acetate and the DMSO to come to room

temperature before opening to prevent condensation.

Weigh Bradykinin Acetate: Accurately weigh a specific amount of bradykinin acetate
powder. For example, to prepare 1 mL of a 10 mM solution, weigh out 1.06 mg of bradykinin
acetate (based on a molecular weight of 1060.21 g/mol ).

Dissolution: Add the appropriate volume of DMSO to the weighed bradykinin acetate. For

1.06 mg, add 100 µL of DMSO to achieve a 10 mM concentration.

Vortexing: Vortex the solution gently until the powder is completely dissolved. Gentle

warming may be applied if necessary to aid dissolution.[1]

Aliquoting: Aliquot the stock solution into smaller, single-use volumes (e.g., 10 µL) in sterile

microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the

peptide.

Storage: Store the aliquots at -20°C or -80°C. Stock solutions in DMSO are stable for at least

one month at -20°C and up to one year at -80°C.[11]

Preparation of an Aqueous Bradykinin Acetate Stock
Solution
For experiments where organic solvents may interfere, an aqueous stock solution can be

prepared.

Materials:

Bradykinin Acetate (solid powder)
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Sterile, nuclease-free water or 0.1 M acetic acid

Sterile microcentrifuge tubes

Calibrated pipettes and sterile tips

Procedure:

Equilibrate Reagents: Allow the vial of bradykinin acetate to come to room temperature.

Weigh Bradykinin Acetate: Weigh the desired amount of bradykinin acetate.

Dissolution: Add the appropriate volume of sterile water or 0.1 M acetic acid. For instance, to

make a 1 mg/mL solution in water, dissolve 1 mg of bradykinin acetate in 1 mL of water.[2]

For a higher concentration of 25 mg/mL, use 0.1 M acetic acid.[10]

Vortexing: Vortex gently to dissolve the peptide completely.

Aliquoting and Storage: Aliquot into single-use volumes and store at -20°C. Aqueous

solutions are less stable than those in DMSO; it is recommended not to store aqueous

solutions for more than one day.[6] However, stock solutions in 0.1 M acetic acid are

reported to be stable for up to 3 months at -20°C.[10]

Visualizations
Bradykinin Signaling Pathway
Bradykinin primarily signals through the B2 receptor, a G-protein coupled receptor (GPCR).[12]

This activation leads to the stimulation of phospholipase C (PLC), which in turn generates

inositol triphosphate (IP3) and diacylglycerol (DAG).[13] These second messengers trigger the

release of intracellular calcium (Ca2+) and activate protein kinase C (PKC), respectively,

leading to downstream effects such as the production of nitric oxide and prostaglandins.[12][13]
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Caption: Bradykinin B2 Receptor Signaling Pathway.

Experimental Workflow: Stock Solution Preparation and
Use
The following diagram illustrates the general workflow from receiving the solid bradykinin
acetate to its use in a typical cell-based assay.
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Caption: Workflow for Bradykinin Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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